5-Chloro-1H-tetrazole-1-acetic acid ethyl ester
Cat. No. B8326207
M. Wt: 190.59 g/mol
InChI Key: FQHBQSCFBCYVDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04346076
Procedure details
A mixture of 130 g. (1 mole) of ethyl azidoacetate prepared as described in part A and 96 g. (1.56 mole) of cyanogen chloride was heated at a temperature of 125° C. for 20 hours. After the reaction mixture had cooled, the reaction product mixture was dissolved in ethyl acetate, and the solution was filtered and evaporated in vacuo yielding a yellow crystalline mass of product. The yellow crystals were recrystallized from aqueous ethyl alcohol and gave 149 g. (78% yield) of ethyl 5-chloro-1H-tetrazol-1-ylacetate as pale yellow crystals melting at about 57°-60° C.
Yield
78%
Identifiers
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REACTION_CXSMILES
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[N:1]([CH2:4][C:5]([O:7][CH2:8][CH3:9])=[O:6])=[N+:2]=[N-:3].[N:10]#[C:11][Cl:12]>C(OCC)(=O)C>[Cl:12][C:11]1[N:1]([CH2:4][C:5]([O:7][CH2:8][CH3:9])=[O:6])[N:2]=[N:3][N:10]=1
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Inputs
Step One
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Name
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|
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Quantity
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1 mol
|
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Type
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reactant
|
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Smiles
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N(=[N+]=[N-])CC(=O)OCC
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Step Two
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Name
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|
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Quantity
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1.56 mol
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Type
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reactant
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Smiles
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N#CCl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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A mixture of 130 g
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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After the reaction mixture had cooled
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FILTRATION
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Type
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FILTRATION
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|
Details
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the solution was filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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yielding a yellow crystalline mass of product
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CUSTOM
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Type
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CUSTOM
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|
Details
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The yellow crystals were recrystallized from aqueous ethyl alcohol
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CUSTOM
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Type
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CUSTOM
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|
Details
|
gave 149 g
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=NN=NN1CC(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 78% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
